Cas no 89807-52-3 (Benzene, 1-(chloromethyl)-4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1-(chloromethyl)-4-[(trifluoromethyl)sulfonyl]-
• CAS No: 89807-52-3
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 588697
• PubChem ID: 13292200
• Update Time: 2025-04-19

Benzene, 1-(chloromethyl)-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-[(trifluoromethyl)sulfonyl]-
• 1-(chloromethyl)-4-(trifluoromethylsulfonyl)benzene
• MFCD29066256
• 89807-52-3
• 4-(Trifluoromethylsulphonyl)benzyl chloride
• DTXSID40535124
• GVLRLPBIYKDVDO-UHFFFAOYSA-N
• 1-(Chloromethyl)-4-(trifluoromethanesulfonyl)benzene

• Inchi： 1S/C8H6ClF3O2S/c9-5-6-1-3-7(4-2-6)15(13,14)8(10,11)12/h1-4H,5H2
• InChI Key： GVLRLPBIYKDVDO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)S(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 257.9729128g/mol
• Monoisotopic Mass: 257.9729128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų